molecular formula C3H5BrO B1638000 Oxirane, 2-(bromomethyl)-, (2R)-

Oxirane, 2-(bromomethyl)-, (2R)-

Cat. No.: B1638000
M. Wt: 136.98 g/mol
InChI Key: GKIPXFAANLTWBM-VKHMYHEASA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Oxirane, 2-(bromomethyl)-, (2R)- (CAS 3132-64-7) is a chiral epoxide with the molecular formula C₃H₅BrO and a molecular weight of 136.98 g/mol . The compound features a bromomethyl group attached to the oxirane (epoxide) ring, with the (2R) configuration defining its stereochemistry. This structure makes it highly reactive in nucleophilic ring-opening reactions, particularly in asymmetric synthesis and pharmaceutical intermediate preparation.

Properties

Molecular Formula

C3H5BrO

Molecular Weight

136.98 g/mol

IUPAC Name

(2R)-2-(bromomethyl)oxirane

InChI

InChI=1S/C3H5BrO/c4-1-3-2-5-3/h3H,1-2H2/t3-/m0/s1

InChI Key

GKIPXFAANLTWBM-VKHMYHEASA-N

SMILES

C1C(O1)CBr

Isomeric SMILES

C1[C@@H](O1)CBr

Canonical SMILES

C1C(O1)CBr

Origin of Product

United States

Comparison with Similar Compounds

Research Findings and Data

Electronic and Structural Studies

  • DFT studies () reveal that electron-withdrawing groups (e.g., bromine) on oxiranes lower LUMO energy, enhancing electrophilicity and reactivity in π–π* transitions .
  • The (2R) configuration in bromomethyl oxirane optimizes binding to chiral catalysts, as seen in asymmetric epoxide ring-opening reactions .

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